![molecular formula C17H15N3O4 B4326265 2-naphthyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate](/img/structure/B4326265.png)
2-naphthyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate
Overview
Description
2-naphthyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate, also known as NDPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. NDPA is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 327.33 g/mol.
Scientific Research Applications
2-naphthyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In neuroscience, this compound has been studied for its potential as a neuroprotective agent and for its ability to modulate neurotransmitter release. In immunology, this compound has been shown to have anti-inflammatory effects and to modulate the immune response.
Mechanism of Action
The exact mechanism of action of 2-naphthyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate is not fully understood, but it is thought to act through multiple pathways. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation by downregulating various signaling pathways, including the PI3K/Akt/mTOR pathway. In neurons, this compound has been shown to modulate the release of neurotransmitters such as glutamate and GABA by interacting with presynaptic receptors. In immune cells, this compound has been shown to inhibit the production of pro-inflammatory cytokines and to modulate the activity of immune cells such as macrophages and T cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest, inhibit cell migration and invasion, and promote apoptosis. In neurons, this compound has been shown to modulate synaptic transmission, enhance neuronal survival, and protect against oxidative stress. In immune cells, this compound has been shown to inhibit the production of pro-inflammatory cytokines and to modulate the activity of immune cells such as macrophages and T cells.
Advantages and Limitations for Lab Experiments
2-naphthyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate has several advantages for lab experiments, including its high solubility in organic solvents, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, this compound also has some limitations, including its high cost and the lack of information on its long-term safety.
Future Directions
There are several future directions for research on 2-naphthyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate. One area of interest is the development of this compound derivatives with improved pharmacological properties, such as increased potency or selectivity. Another area of interest is the investigation of the potential of this compound as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and autoimmune diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to determine its long-term safety and efficacy in humans.
Properties
IUPAC Name |
naphthalen-2-yl 2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4/c1-11-17(20(22)23)12(2)19(18-11)10-16(21)24-15-8-7-13-5-3-4-6-14(13)9-15/h3-9H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGNAPQNJZOJHBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)OC2=CC3=CC=CC=C3C=C2)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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